Cas no 1036738-12-1 (2,4,6-trichloropyrido[3,2-d]pyrimidine)

2,4,6-Trichloropyrido[3,2-d]pyrimidine is a heterocyclic compound featuring a pyrido[3,2-d]pyrimidine core with three chlorine substituents at the 2, 4, and 6 positions. This structure imparts high reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing chlorides enhance its utility in nucleophilic substitution reactions, enabling selective functionalization for the development of more complex derivatives. Its stability under standard conditions ensures ease of handling and storage. The compound’s rigid aromatic framework contributes to its role in constructing biologically active molecules, particularly in medicinal chemistry for targeting kinase inhibitors and other therapeutic agents. Its purity and well-defined reactivity profile support reproducible results in research and industrial applications.
2,4,6-trichloropyrido[3,2-d]pyrimidine structure
1036738-12-1 structure
Product Name:2,4,6-trichloropyrido[3,2-d]pyrimidine
CAS No:1036738-12-1
MF:C7H2Cl3N3
MW:234.469877719879
MDL:MFCD16251065
CID:1142305
PubChem ID:53488052
Update Time:2025-05-28

2,4,6-trichloropyrido[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • Pyrido[3,2-d]pyrimidine, 2,4,6-trichloro-
    • 2,4,6-Trichloro-pyrido[3,2-d]pyrimidine
    • 2,4,6-Trichloropyrido[3,2-d]pyrimidine
    • KPUMPJIRBVOFGW-UHFFFAOYSA-N
    • EN300-222339
    • DTXSID60705408
    • MFCD16251065
    • A854930
    • C7H2Cl3N3
    • A1-02820
    • 1036738-12-1
    • Z1269178543
    • AS-79806
    • PB22765
    • DB-059031
    • SCHEMBL1790043
    • CS-0055155
    • SY258186
    • 2,4,6-trichloropyrido[3,2-d]pyrimidine
    • MDL： MFCD16251065
    • Inchi： 1S/C7H2Cl3N3/c8-4-2-1-3-5(12-4)6(9)13-7(10)11-3/h1-2H
    • InChI Key： KPUMPJIRBVOFGW-UHFFFAOYSA-N
    • SMILES： ClC1C2C(=CC=C(N=2)Cl)N=C(N=1)Cl

Computed Properties

  • Exact Mass: 232.93166
  • Monoisotopic Mass: 232.931430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Color/Form: Yellow to Brown Solid
  • Density: 1.685±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.8 g/l) (25 º C),
  • PSA: 38.67

2,4,6-trichloropyrido[3,2-d]pyrimidine Security Information

2,4,6-trichloropyrido[3,2-d]pyrimidine Pricemore >>

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AstaTech
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 1036738-12-1 97%
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AstaTech
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Alichem
A029197979-1g
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Alichem
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CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC13583-1g
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Matrix Scientific
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abcr
AB306245-250 mg
2,4,6-Trichloropyrido[3,2-d]pyrimidine, 97%; .
 1036738-12-1 97%
250 mg
 €545.10 2023-07-19
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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2,4,6-trichloropyrido[3,2-d]pyrimidine
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TRC
T778288-5mg
2,4,6-Trichloro-pyrido[3,2-d]pyrimidine
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 $ 70.00 2022-06-02

2,4,6-trichloropyrido[3,2-d]pyrimidine Suppliers

Amadis Chemical Company Limited
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(CAS:1036738-12-1)2,4,6-trichloropyrido[3,2-d]pyrimidine
Order Number:A854930
Stock Status:in Stock
Quantity:250.0mg/500.0mg/1.0g/5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):164.0/255.0/464.0/1679.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:1036738-12-1)2,4,6-trichloropyrido[3,2-d]pyrimidine
A854930
Purity:99%/99%/99%/99%
Quantity:250.0mg/500.0mg/1.0g/5.0g
Price ($):164.0/255.0/464.0/1679.0
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